Cas no 672951-23-4 (3-(3-Pyridinyl)-6-(trifluoromethyl)thieno3,2-bpyridine-2-carbohydrazide)

• Product Name: 3-(3-Pyridinyl)-6-(trifluoromethyl)thieno3,2-bpyridine-2-carbohydrazide
• CAS No: 672951-23-4
• MDL: MFCD01315035
• CID: 4656640
• Update Time: 2025-06-12

3-(3-Pyridinyl)-6-(trifluoromethyl)thieno3,2-bpyridine-2-carbohydrazide Chemical and Physical Properties

Names and Identifiers

• 3-(3-Pyridinyl)-6-(trifluoromethyl)thieno3,2-bpyridine-2-carbohydrazide

• MDL： MFCD01315035

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thienopyridines

Additional information on 3-(3-Pyridinyl)-6-(trifluoromethyl)thieno3,2-bpyridine-2-carbohydrazide

Introduction to 3-(3-Pyridinyl)-6-(trifluoromethyl)thieno[3,2-b]pyridine-2-carbohydrazide (CAS No. 672951-23-4)

3-(3-Pyridinyl)-6-(trifluoromethyl)thieno[3,2-b]pyridine-2-carbohydrazide (CAS No. 672951-23-4) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential biological activities. This compound belongs to the class of thienopyridines, which are known for their diverse pharmacological properties, including anti-inflammatory, anticancer, and antiviral activities. The presence of a trifluoromethyl group and a pyridine ring in its structure confers additional stability and bioavailability, making it an attractive candidate for drug development.

The chemical structure of 3-(3-Pyridinyl)-6-(trifluoromethyl)thieno[3,2-b]pyridine-2-carbohydrazide is characterized by a thienopyridine core with a carbohydrazide moiety attached to the 2-position. The thienopyridine scaffold is a well-known privileged structure in medicinal chemistry, often found in drugs such as clopidogrel and ticlopidine, which are widely used for their antiplatelet effects. The introduction of the trifluoromethyl group at the 6-position enhances the lipophilicity and metabolic stability of the molecule, while the carbohydrazide functional group provides additional reactivity and binding potential.

Recent studies have highlighted the potential of 3-(3-Pyridinyl)-6-(trifluoromethyl)thieno[3,2-b]pyridine-2-carbohydrazide in various therapeutic areas. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent anticancer activity against a range of human cancer cell lines, including breast cancer (MCF-7), lung cancer (A549), and colon cancer (HCT-116). The mechanism of action appears to involve the induction of apoptosis and cell cycle arrest, which are critical processes in cancer therapy.

In addition to its anticancer properties, 3-(3-Pyridinyl)-6-(trifluoromethyl)thieno[3,2-b]pyridine-2-carbohydrazide has been investigated for its anti-inflammatory effects. A study published in the European Journal of Pharmacology demonstrated that this compound effectively inhibits the production of pro-inflammatory cytokines such as TNF-α and IL-6 in lipopolysaccharide-stimulated macrophages. These findings suggest that it may have therapeutic potential in inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

The pharmacokinetic profile of 3-(3-Pyridinyl)-6-(trifluoromethyl)thieno[3,2-b]pyridine-2-carbohydrazide has also been studied extensively. Preclinical data indicate that it exhibits favorable oral bioavailability and a long half-life, which are desirable properties for a drug candidate. Furthermore, its low toxicity profile in animal models suggests that it may be safe for human use. These characteristics make it an attractive candidate for further clinical development.

The synthesis of 3-(3-Pyridinyl)-6-(trifluoromethyl)thieno[3,2-b]pyridine-2-carbohydrazide involves several steps, including the formation of the thienopyridine core through a multicomponent reaction followed by functionalization with the trifluoromethyl and carbohydrazide groups. The synthetic route has been optimized to achieve high yields and purity, making it feasible for large-scale production.

In conclusion, 3-(3-Pyridinyl)-6-(trifluoromethyl)thieno[3,2-b]pyridine-2-carbohydrazide (CAS No. 672951-23-4) is a promising compound with a unique chemical structure and diverse biological activities. Its potential applications in cancer therapy and inflammatory diseases make it an exciting area of research for medicinal chemists and pharmaceutical scientists. Further studies are warranted to fully explore its therapeutic potential and optimize its use in clinical settings.